Cas no 912770-34-4 (6-(4-Chlorophenyl)imidazo2,1-b1,3thiazole-3-carboxylic acid)

• Product Name: 6-(4-Chlorophenyl)imidazo2,1-b1,3thiazole-3-carboxylic acid
• CAS No: 912770-34-4
• MF: C₁₂H₇ClN₂O₂S
• MW: 278.714180231094
• MDL: MFCD08689401
• CID: 869400
• PubChem ID: 25219646
• Update Time: 2025-07-22

6-(4-Chlorophenyl)imidazo2,1-b1,3thiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-(4-chlorophenyl)imidazo[2,1-b]thiazole-3-carboxylic acid
• 6-(4-CHLOROPHENYL)IMIDAZO[2,1-B][1,3]THIAZOLE-3-CARBOXYLIC ACID
• 6-(4-Chlorophenyl)imidazo[2,1-b]thiazole-3-carboxylicacid
• AKOS000266112
• FT-0679263
• DTXSID80649279
• MFCD08689401
• 912770-34-4
• 6-(4-chlorophenyl)imidazo[2,1-b][1,3]thiazole-3-carboxylicacid
• LS-02434
• 6-(4-Chlorophenyl)imidazo2,1-b1,3thiazole-3-carboxylic acid

• MDL： MFCD08689401
• Inchi： 1S/C12H7ClN2O2S/c13-8-3-1-7(2-4-8)9-5-15-10(11(16)17)6-18-12(15)14-9/h1-6H,(H,16,17)
• InChI Key： SIZNLUSBLMONHI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CN2C(C(=O)O)=CSC2=N1

Computed Properties

• Exact Mass: 277.9916763g/mol
• Monoisotopic Mass: 277.9916763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 82.8Ų

6-(4-Chlorophenyl)imidazo2,1-b1,3thiazole-3-carboxylic acid Security Information

• HazardClass：IRRITANT

Additional information on 6-(4-Chlorophenyl)imidazo2,1-b1,3thiazole-3-carboxylic acid

Introduction to 6-(4-Chlorophenyl)imidazo[2,1-b][1,3]thiazole-3-carboxylic Acid (CAS No. 912770-34-4)

6-(4-Chlorophenyl)imidazo[2,1-b][1,3]thiazole-3-carboxylic acid (CAS No. 912770-34-4) is a unique and structurally complex compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazothiazoles, which are known for their diverse biological activities and potential therapeutic applications. The presence of a chlorophenyl substituent and the imidazothiazole core imparts specific pharmacological properties that make it a valuable candidate for various drug development initiatives.

The chemical structure of 6-(4-Chlorophenyl)imidazo[2,1-b][1,3]thiazole-3-carboxylic acid is characterized by a central imidazothiazole ring system fused with a carboxylic acid moiety. The chlorophenyl group attached to the imidazothiazole ring plays a crucial role in modulating its biological activity and pharmacokinetic properties. This compound has been extensively studied for its potential as an anti-inflammatory agent, anticancer drug, and as a modulator of various cellular pathways.

Recent advancements in the field of medicinal chemistry have highlighted the importance of 6-(4-Chlorophenyl)imidazo[2,1-b][1,3]thiazole-3-carboxylic acid in the development of novel therapeutics. For instance, studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, 6-(4-Chlorophenyl)imidazo[2,1-b][1,3]thiazole-3-carboxylic acid has also demonstrated significant anticancer activity. Research has indicated that this compound can induce apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. Specifically, it has been shown to inhibit the PI3K/Akt pathway, which is frequently dysregulated in many types of cancer. This makes it a potential lead compound for the development of targeted cancer therapies.

The pharmacokinetic profile of 6-(4-Chlorophenyl)imidazo[2,1-b][1,3]thiazole-3-carboxylic acid has also been extensively studied to optimize its therapeutic potential. Preclinical studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for further development as an oral medication. Additionally, its stability under physiological conditions and low toxicity profile further enhance its attractiveness as a drug candidate.

The structural versatility of 6-(4-Chlorophenyl)imidazo[2,1-b][1,3]thiazole-3-carboxylic acid allows for the synthesis of various derivatives with enhanced biological activities. Chemists have explored modifications to the chlorophenyl group and the carboxylic acid moiety to improve potency and selectivity. These efforts have led to the identification of several promising lead compounds that are currently being evaluated in preclinical studies.

In conclusion, 6-(4-Chlorophenyl)imidazo[2,1-b][1,3]thiazole-3-carboxylic acid (CAS No. 912770-34-4) represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable candidate for the development of novel therapeutics targeting inflammatory diseases and cancer. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, solidifying its position as a key molecule in modern drug discovery efforts.